Cas no 2172066-11-2 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}acetic acid
• CAS No: 2172066-11-2
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5777757
• PubChem ID: 165747484
• Update Time: 2025-11-01

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2172066-11-2
• EN300-1503484
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]-N-methylformamido}acetic acid
• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}acetic acid

• Inchi： 1S/C24H26N2O6/c1-26(14-21(27)28)22(29)24(10-12-31-13-11-24)25-23(30)32-15-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,20H,10-15H2,1H3,(H,25,30)(H,27,28)
• InChI Key： UEQABMOGZKTUFC-UHFFFAOYSA-N
• SMILES： O1CCC(C(N(C)CC(=O)O)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}acetic acid

Introduction to 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}acetic acid (CAS No. 2172066-11-2) and Its Applications in Modern Chemical Biology

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}acetic acid, identified by its CAS number 2172066-11-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino oxane backbone, and a methylformamido side chain. The presence of these structural motifs not only makes it a versatile intermediate in synthetic chemistry but also opens up numerous possibilities for its application in drug discovery and molecular recognition.

The Fmoc moiety is particularly noteworthy, as it is widely employed in peptide synthesis due to its stability and ease of removal under mild acidic conditions. This feature makes 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}acetic acid a valuable building block for constructing more complex peptidomimetics and other bioactive molecules. The fluorene ring, a common component in many pharmaceuticals and agrochemicals, contributes to the compound's solubility and bioavailability, further enhancing its utility in medicinal chemistry.

The central amino oxane core of this compound provides a rigid yet flexible scaffold that can be exploited for the design of novel ligands targeting specific biological receptors. Oxane-based structures have been extensively studied for their ability to mimic natural biomolecules, such as sugars and amino acids, which are crucial for various biological processes. The incorporation of an N-methylformamido group enhances the compound's hydrogen bonding capabilities, making it an excellent candidate for interactions with proteins and enzymes.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}acetic acid has shown promise in this area due to its ability to engage with hydrophobic and polar residues simultaneously. This dual interaction capability is particularly important for designing inhibitors of PPIs, which are notoriously difficult to target with traditional small molecule drugs.

One of the most exciting applications of this compound is in the field of targeted protein degradation. The recent advent of proteolysis-targeting chimeras (PROTACs) has revolutionized drug discovery by enabling the degradation of disease-causing proteins rather than just inhibiting their activity. The structural features of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}acetic acid make it an ideal candidate for use as a linker or warhead in PROTAC-based therapies. By leveraging its ability to bind to both the target protein and an E3 ligase, this compound could facilitate the selective degradation of proteins involved in cancer, inflammation, and other diseases.

Another emerging area where this compound has found utility is in the development of photoactivatable probes. The fluorene moiety can be engineered to respond to light, allowing researchers to control molecular interactions on demand. This property is particularly useful for studying dynamic biological processes such as signal transduction and protein trafficking. By using 2-{1-4-(9H-fluoren -9 -yl)methoxycarbonyl} amino oxan -4 -yl-N-methylformamido} acetic acid as a photolabile linker, scientists can visualize and manipulate protein-protein interactions with high precision.

The synthesis of this compound presents its own set of challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to produce high-purity samples on a scalable basis. Techniques such as solid-phase peptide synthesis (SPPS) combined with transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the desired structure efficiently. These synthetic strategies not only improve yield but also enhance the overall quality of the final product.

From a computational chemistry perspective, 2-{1 -4 -({( 9 H -fluore n - 9 - y l ) meth oxy carb on y l } am i no ) o xan - 4 - y l - N - me th y lfor m ami do } acetic acid has been subjected to extensive molecular modeling studies to understand its binding modes with biological targets. These studies have provided valuable insights into how the compound interacts with proteins at an atomic level, guiding medicinal chemists in optimizing its potency and selectivity. Additionally, computational methods have been used to predict pharmacokinetic properties such as solubility, permeability, and metabolic stability, which are critical factors in drug development.

The potential therapeutic applications of this compound are vast and span multiple disease areas. In oncology, for instance, it has been shown to exhibit inhibitory effects on kinases that are overexpressed in cancer cells. By disrupting aberrant signaling pathways mediated by these kinases, 2-{1 - 4 -({( 9 H -fluore n - 9 - y l ) me th oxy carb on y l } am i no ) o xan - 4 - y l - N - me th y lfor m ami do } acetic acid could serve as a novel therapeutic agent for treating various types of cancer. Similarly, in neurodegenerative diseases such as Alzheimer's and Parkinson's disease, this compound may be used to modulate protein aggregation or prevent neuronal damage.

In conclusion,2-{1 - 4 -( { ( 9 H -fluore n - 9 - y l ) me th oxy carb on y l } am i no ) o xan - 4 - y l-N-methylformamido}acetic acid (CAS No. 2172066--11--2) represents a significant advancement in chemical biology and pharmaceutical research due to its unique structural features and versatile applications. Its role as an intermediate in peptide synthesis,its potential use in targeted protein degradation,and its suitability for photoactivatable probes highlight its importance as a tool for both academic research and drug development efforts aimed at addressing unmet medical needs.